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Compound of Interest

2-Nitro-4-(trifluoromethyl)benzyl
Compound Name:
chloride

cat. No.: B1305695

An In-depth Technical Guide to 2-Nitro-4-(trifluoromethyl)benzyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Nitro-4-(trifluoromethyl)benzyl
chloride, a key chemical intermediate. The document details its chemical and physical
properties, safety information, and a representative synthetic protocol. This guide is intended
for professionals in research, chemical synthesis, and drug development who require detailed
technical information on this compound.

Chemical Properties and Data

2-Nitro-4-(trifluoromethyl)benzyl chloride is a substituted benzyl halide. The presence of
both a nitro (NOz2) group and a trifluoromethyl (CFs) group on the benzene ring significantly
influences its chemical properties. These strongly electron-withdrawing groups have a profound
effect on the reactivity of the benzylic chloride, making it a valuable reagent in organic
synthesis.[1]

All quantitative data for 2-Nitro-4-(trifluoromethyl)benzyl chloride is summarized in the table
below. Please note that some physical properties are predicted values from computational
models.
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Property Value Reference | Notes
Molecular Weight 239.58 g/mol [1]
Molecular Formula CsHsCIFsNO:2 [1]
CAS Number 225656-59-7
Synonyms 1-(Chloromethyl)-2-nitro-4-
(trifluoromethyl)benzene
Physical State Solid (Predicted) [1]
Boiling Point 264.1 £ 35.0 °C (Predicted) [2]
Density 1.474 + 0.06 g/cm3 (Predicted) [2]
Storage Temperature 2-8°C [2]

Safety and Handling

2-Nitro-4-(trifluoromethyl)benzyl chloride is a hazardous chemical and should be handled
with appropriate personal protective equipment (PPE) in a well-ventilated area or chemical
fume hood.

Hazard Statements:

e H302: Harmful if swallowed.[2]

e H314: Causes severe skin burns and eye damage.[3]

e H318: Causes serious eye damage.[2]

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P301+P312+P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/B1305695
https://www.benchchem.com/product/B1305695
https://www.benchchem.com/product/B1305695
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82566849.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82566849.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82566849.htm
https://www.benchchem.com/product/b1305695?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82566849.htm
https://www.tcichemicals.com/BE/en/sds/T2488_EU_6N.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82566849.htm
https://www.tcichemicals.com/BE/en/sds/T2488_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e P305+P351+P338+P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[3]

GHS Pictograms:
e GHSO0S5 (Corrosion)
e GHSO07 (Exclamation Mark)

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
[4]

Role in Chemical Synthesis

Benzyl chlorides are frequently used as chemical intermediates in the manufacturing of various
products, including dyes and pharmaceuticals.[5] The trifluoromethyl group is of significant
interest in medicinal chemistry as its incorporation into molecules can alter properties such as
lipophilicity, metabolic stability, and binding affinity. Trifluoromethylated building blocks are
therefore crucial in modern drug design.

The compound 2-Nitro-4-(trifluoromethyl)benzyl chloride serves as a versatile building
block. The benzylic chloride is a reactive site for nucleophilic substitution, allowing for the
introduction of the 2-nitro-4-(trifluoromethyl)benzyl moiety into a target molecule. The nitro
group can be subsequently reduced to an amine, providing a handle for further chemical
transformations.

Below is a diagram illustrating a general workflow for the synthesis of a benzyl chloride from a
benzyl alcohol, a common preparative route for such compounds.
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Synthesis Workflow

Thionyl Chloride (SOCIz2)

2-Nitro-4-(trifluoromethyl)benzyl alcohol in CH:Cl2 with DMF (cat))

Chlorination Reaction
(Stir at RT, 1h)

2-Nitro-4-(trifluoromethyl)benzyl chloride

Reaction Workup
(e.g., Evaporation)

Purified Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of a substituted benzyl chloride.

Experimental Protocols

The following is a representative protocol for the synthesis of 2-Nitro-4-
(trifluoromethyl)benzyl chloride from its corresponding alcohol. This protocol is based on
general procedures for the chlorination of benzyl alcohols.

Obijective: To synthesize 2-Nitro-4-(trifluoromethyl)benzyl chloride via chlorination of 2-Nitro-
4-(trifluoromethyl)benzyl alcohol.
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Materials:

2-Nitro-4-(trifluoromethyl)benzyl alcohol
e Thionyl chloride (SOCI2)

e N,N-dimethylformamide (DMF)

o Dichloromethane (CH2Cl2), anhydrous
» Round-bottom flask

o Magnetic stirrer and stir bar

* Ice bath

e Dropping funnel

e Rotary evaporator

o Standard glassware for workup
Procedure:

e Reaction Setup: To a stirring solution of 2-Nitro-4-(trifluoromethyl)benzyl alcohol (1.0 eq) in
anhydrous dichloromethane (CH2Cl2) in a round-bottom flask, add a catalytic amount of N,N-
dimethylformamide (e.g., a few drops).

e Cooling: Cool the mixture to 0°C using an ice bath.

» Addition of Reagent: Add thionyl chloride (1.2 eq) dropwise to the stirring solution at 0°C
using a dropping funnel.[6]

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Let the reaction stir for 1-2 hours.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) to confirm
the complete consumption of the starting benzyl alcohol.
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e Workup: Once the reaction is complete, concentrate the mixture under reduced pressure
using a rotary evaporator to remove the solvent and excess thionyl chloride.

 Purification (if necessary): The crude product can be purified by crystallization or silica gel
column chromatography to yield the final product, 2-Nitro-4-(trifluoromethyl)benzyl
chloride.

Safety Note: This reaction should be performed in a well-ventilated fume hood as it involves
corrosive thionyl chloride and releases HCI gas. Appropriate PPE, including gloves, lab coat,
and safety goggles, must be worn at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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